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Compound of Interest

Compound Name:
(R)-(+)-1-(4-

Methylphenyl)ethylamine

Cat. No.: B1353335 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

(R)-(+)-1-(4-Methylphenyl)ethylamine (CAS No. 4187-38-6). The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by minimizing exposure risks and establishing clear operational and emergency plans.

Hazard Identification and Personal Protective
Equipment (PPE)
(R)-(+)-1-(4-Methylphenyl)ethylamine is a combustible liquid that is harmful if swallowed or in

contact with skin.[1][2] It is classified as a corrosive material that can cause severe skin burns,

eye damage, and may lead to an allergic skin reaction.[1][2][3]
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Property Value Source

CAS Number 4187-38-6 [1][3]

Molecular Formula C9H13N [4]

Molecular Weight 135.21 g/mol [2][4]

Boiling Point 205 °C [4]

Density 0.919 g/mL at 25 °C [4]

Flash Point 85 °C (185 °F)

Recommended Personal Protective Equipment (PPE)

Proper PPE is the primary barrier against chemical exposure. The following equipment is

mandatory when handling (R)-(+)-1-(4-Methylphenyl)ethylamine:
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).

Protects against splashes and

vapors that can cause severe

eye damage.[5][6]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Gloves must be

inspected before use and

removed carefully to avoid skin

contamination.

Prevents skin contact which

can cause severe burns and

allergic reactions.[5][6][7]

Protective Clothing

A lab coat, apron, or a full

chemical suit depending on the

scale of work.

Provides a barrier against

accidental spills and splashes.

[7][8]

Respiratory Protection

Use in a well-ventilated area is

crucial. If ventilation is

inadequate or for large

quantities, a respirator with a

suitable filter (e.g., type ABEK

EN14387) is required.

Protects against inhalation of

harmful vapors.[8]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural workflow for handling (R)-(+)-1-(4-
Methylphenyl)ethylamine from receipt to disposal, ensuring safety at every step.

Experimental Workflow Diagram
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Receiving and Storage

Handling and Experimentation

Waste Management and Disposal

1. Receive and Inspect Container

2. Store in a Cool, Dry, Well-Ventilated Area

3. Don Appropriate PPE

4. Work in a Chemical Fume Hood

5. Dispense and Use Chemical

6. Collect Waste in a Labeled, Closed Container

7. Decontaminate Work Area and Equipment

8. Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling (R)-(+)-1-(4-Methylphenyl)ethylamine.
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Protocol Steps:

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leaks. Ensure the supplier's label is intact and legible.

Storage: Store the container in a cool, dry, and well-ventilated area designated for corrosive

and combustible liquids.[9] Keep it away from heat, sparks, and open flames.[3][9] The

storage area should be clearly marked.

Personal Protective Equipment (PPE): Before handling, don all required PPE as specified in

the table above. Ensure gloves are inspected for integrity.[5]

Handling Environment: All work with (R)-(+)-1-(4-Methylphenyl)ethylamine must be

conducted in a properly functioning chemical fume hood to ensure adequate ventilation.[3][9]

Dispensing and Use: Use only glass, or other compatible, containers and equipment. Avoid

creating aerosols or mists. Do not eat, drink, or smoke in the handling area.[1]

Waste Collection: All waste materials, including contaminated consumables (e.g., pipette

tips, wipes), should be collected in a clearly labeled, sealed, and compatible waste container.

Decontamination: After use, thoroughly decontaminate all work surfaces and equipment.

Remove PPE carefully, avoiding self-contamination, and wash hands thoroughly.[5]

Disposal: Dispose of waste as hazardous chemical waste in accordance with all local,

regional, and national regulations.[3] Do not pour down the drain.[9]

Emergency and Disposal Plan
A clear plan for emergencies and disposal is critical for safety and compliance.

Emergency Procedures Logical Relationship Diagram
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Spill Occurs

Evacuate Area

Ensure Ventilation

Absorb with Inert Material

Collect and Dispose as Hazardous Waste

Decontaminate Spill Area

Personal Exposure

Skin Contact: Wash with Soap and Water for 15 mins Eye Contact: Rinse with Water for 15 mins Inhalation: Move to Fresh Air Ingestion: Do Not Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response plan for spills and personal exposure.

Spill Response:

Evacuate: Immediately evacuate all personnel from the affected area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the chemical with an inert material (e.g., sand,

vermiculite).

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.[3]

Decontamination: Clean the spill area thoroughly.
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Personal Exposure:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

Disposal Plan:

(R)-(+)-1-(4-Methylphenyl)ethylamine and any materials contaminated with it are considered

hazardous waste.

Segregation: Keep this waste stream separate from other chemical waste unless

compatibility is confirmed.

Containerization: Use a designated, properly labeled, and sealed container for all waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name.

Collection: Arrange for collection by a licensed hazardous waste disposal company, following

all institutional and regulatory guidelines. Chemical waste generators must consult local,

regional, and national hazardous waste regulations to ensure complete and accurate

classification.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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